Cas no 539826-42-1 (Ciliatin B)
Ciliatin B structure
Product Name:Ciliatin B
CAS No:539826-42-1
MF:C21H20O6
MW:368.379906654358
CID:6666782
Update Time:2024-03-02
Ciliatin B Chemical and Physical Properties
Names and Identifiers
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- 3,4-Dihydro-5-hydroxy-8-(4-hydroxy-3-methoxyphenyl)-2,2-dimethyl-2H,10H-benzo[1,2-b:3,4-b']dipyran-10-one
- Ciliatin B
-
- Inchi： 1S/C21H20O6/c1-21(2)7-6-12-14(23)9-18-19(20(12)27-21)15(24)10-16(26-18)11-4-5-13(22)17(8-11)25-3/h4-5,8-10,22-23H,6-7H2,1-3H3
- InChI Key： FZANCCSFDNGROR-UHFFFAOYSA-N
- SMILES： COC1C(O)=CC=C(C2OC3C(=C4C(=C(C=3)O)CCC(C)(C)O4)C(=O)C=2)C=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- XLogP3: 2.467
Ciliatin B Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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